Cas no 2228773-39-3 (1-(3,4-dimethoxyphenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(3,4-dimethoxyphenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228773-39-3
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 6286877
• PubChem ID: 165639374
• Update Time: 2025-05-23

1-(3,4-dimethoxyphenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-2,2-difluorocyclopropylmethanamine
• 2228773-39-3
• EN300-1945824
• [1-(3,4-dimethoxyphenyl)-2,2-difluorocyclopropyl]methanamine

• Inchi： 1S/C12H15F2NO2/c1-16-9-4-3-8(5-10(9)17-2)11(7-15)6-12(11,13)14/h3-5H,6-7,15H2,1-2H3
• InChI Key： QTZRZUMHVOJNHO-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=C(C=1)OC)OC)CN)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(3,4-dimethoxyphenyl)-2,2-difluorocyclopropylmethanamine

Chemical Profile of 1-(3,4-dimethoxyphenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228773-39-3)

1-(3,4-dimethoxyphenyl)-2,2-difluorocyclopropylmethanamine, identified by its CAS number 2228773-39-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural motif combining a dimethoxyphenyl group with a difluorocyclopropylmethanamine backbone. Such structural features are often engineered to modulate specific biological pathways, making this molecule a promising candidate for further exploration in drug discovery and development.

The dimethoxyphenyl moiety, derived from an aromatic ring substituted with two methoxy groups at the 3 and 4 positions, contributes to the compound's lipophilicity and potential interaction with biological targets. This aromatic system is well-documented for its role in enhancing binding affinity and selectivity in various therapeutic contexts. In contrast, the difluorocyclopropylmethanamine core introduces a rigid, three-membered ring structure that can influence the conformational flexibility and electronic properties of the molecule. The presence of two fluorine atoms further enhances these effects, potentially leading to improved metabolic stability and binding interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. The combination of the dimethoxyphenyl group and the difluorocyclopropylmethanamine scaffold suggests potential applications in modulating enzymes or receptors involved in critical biological processes. For instance, such structures have been explored in the development of inhibitors targeting kinases and other enzymes implicated in cancer and inflammatory diseases.

In the realm of medicinal chemistry, the synthesis of analogs derived from 1-(3,4-dimethoxyphenyl)-2,2-difluorocyclopropylmethanamine has been a focal point for academic and industrial research teams. By systematically modifying substituents or altering the core structure, chemists aim to optimize potency, selectivity, and pharmacokinetic profiles. The introduction of fluorine atoms, as seen in this compound, is particularly noteworthy due to their ability to enhance binding affinity through various non-covalent interactions.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The rigid cyclopropyl ring can serve as a scaffold for designing molecules with tailored spatial orientations relative to biological targets. This structural rigidity can be advantageous in achieving high specificity while minimizing off-target effects. Furthermore, the electronic distribution influenced by the dimethoxyphenyl group can be fine-tuned to modulate reactivity or interaction modes with biological receptors.

The chemical environment around the nitrogen atom in the methanamine portion of the molecule also warrants attention. This nitrogen can serve as a hydrogen bond acceptor or participate in other forms of non-covalent interactions, which are crucial for stabilizing binding within biological macromolecules. The presence of fluorine substituents adjacent to this nitrogen may further influence its reactivity or electronic properties, offering opportunities for fine-tuning pharmacological effects.

From a synthetic perspective, 1-(3,4-dimethoxyphenyl)-2,2-difluorocyclopropylmethanamine represents an intriguing challenge due to its complex architecture. Modern synthetic methodologies have enabled more efficient routes to such molecules compared to traditional approaches. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing key functional groups within this compound. These advances have not only streamlined synthesis but also opened doors for exploring novel derivatives with enhanced therapeutic potential.

The growing interest in fluorinated compounds stems from their well-documented impact on drug properties. Fluorine atoms can improve metabolic stability by resisting degradation pathways that affect many pharmaceuticals. Additionally, they can modulate lipophilicity and electronic distributions, leading to enhanced membrane permeability and binding affinity. In clinical settings, several drugs containing fluorine atoms have demonstrated superior efficacy compared to their non-fluorinated counterparts.

In conclusion,1-(3,4-dimethoxyphenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228773-39-3) represents a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups—particularly the dimethoxyphenyl aromatic system and the rigid difluorocyclopropylmethanamine core—makes it an attractive candidate for further investigation into drug discovery programs targeting various diseases. As computational tools continue to evolve and synthetic methodologies advance，this compound is poised to play an important role in shaping future therapeutic strategies.